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This guide provides an objective comparison of the translaminar activity of two widely used

oomycete-specific fungicides: Dimethomorph and Iprovalicarb. Understanding the

translaminar movement of these compounds is critical for optimizing disease control strategies,

managing resistance, and developing new, more effective fungicides. This document

summarizes key experimental findings, presents comparative data in a clear format, and details

the methodologies used in these assessments.

Introduction to Translaminar Activity
Translaminar activity refers to the ability of a pesticide, once deposited on the upper surface of

a leaf, to penetrate the leaf tissue and move to the lower, untreated surface.[1] This "local

systemic" movement is a crucial attribute for fungicides targeting pathogens like downy

mildews and late blight, which often sporulate on the protected underside of leaves. Effective

translaminar movement ensures that the active ingredient reaches the site of infection,

providing more comprehensive protection than a simple contact fungicide.[2] The degree of

translaminar activity is influenced by the physicochemical properties of the fungicide, such as

its lipophilicity and water solubility.[3]

Both Dimethomorph, a cinnamic acid amide, and Iprovalicarb, a valinamide carbamate,

belong to the Carboxylic Acid Amide (CAA) group of fungicides (FRAC Code 40).[4] They are

known to exhibit translaminar movement and are effective against various oomycete

pathogens.[4][5]
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Comparative Translaminar Efficacy
A key study directly compared the translaminar activity of Dimethomorph (DMM) and

Iprovalicarb (IPRO) in controlling late blight (Phytophthora infestans) on both potato and tomato

leaves. The experiment involved applying the fungicides to the upper leaf surface and then

inoculating the lower, untreated surface with the pathogen. The efficacy was quantified by

determining the effective dose required to reduce the infected leaf area by 50% (ED50).

The results indicate that while both fungicides exhibit translaminar activity, their effectiveness

varies depending on the plant species. Notably, in this study, a third CAA fungicide,

mandipropamid (MPD), showed superior translaminar activity compared to both

Dimethomorph and Iprovalicarb.[6][7]

Quantitative Data Summary
The following table summarizes the ED50 values for the translaminar activity of

Dimethomorph and Iprovalicarb against Phytophthora infestans. Lower ED50 values indicate

higher efficacy.

Fungicide Plant Species
Translaminar Efficacy
(ED50 in µg/ml)[7]

Dimethomorph Potato 358

Tomato 111

Iprovalicarb Potato 158

Tomato 218

Data sourced from Cohen et al. (2007).[7][8]

From this data, it can be observed that Iprovalicarb demonstrated better translaminar activity

on potato leaves compared to Dimethomorph. Conversely, Dimethomorph was significantly

more effective in its translaminar action on tomato leaves than Iprovalicarb.[7] This highlights

the importance of considering the specific crop when selecting a fungicide for optimal disease

control.
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Physicochemical Properties Influencing
Translaminar Activity
The movement of a fungicide across a leaf is largely governed by its chemical and physical

properties. Key parameters include the octanol-water partition coefficient (log P), which

indicates lipophilicity, and water solubility. A balance between these properties is necessary for

the molecule to penetrate the waxy leaf cuticle and then move through the aqueous

environment of the leaf tissue.

Property Dimethomorph Iprovalicarb

Molecular Formula C₂₁H₂₂ClNO₄ C₁₈H₂₈N₂O₃

Molecular Weight 387.9 g/mol 320.4 g/mol

Water Solubility 49.2 mg/L (at pH 7, 20°C)[3]
Data not explicitly found in a

comparable format

log P (Kow)
2.63 (E-isomer), 2.73 (Z-

isomer)[3]

Data not explicitly found in a

comparable format

Experimental Protocols
To provide a clear understanding of how the comparative data was generated, a detailed

experimental protocol for assessing translaminar activity is outlined below. This protocol is

based on the methodology described in the comparative study by Cohen et al.[7][8]

Objective: To quantify and compare the translaminar
activity of Dimethomorph and Iprovalicarb against
Phytophthora infestans on potato and tomato plants.
1. Plant Material:

Potato (Solanum tuberosum) and tomato (Lycopersicon esculentum) plants are grown under

controlled greenhouse conditions until they reach a suitable age for leaf detachment (e.g., 6-

8 weeks).
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2. Fungicide Application:

Formulated Dimethomorph and Iprovalicarb are prepared in a range of concentrations.

The upper (adaxial) surfaces of detached leaves are sprayed with the respective fungicide

solutions until runoff. Control leaves are sprayed with water.

The treated leaves are allowed to dry for a specified period (e.g., 4 hours) in a controlled

environment.

3. Pathogen Inoculation:

A sporangial suspension of Phytophthora infestans is prepared at a known concentration.

The lower (abaxial), untreated surfaces of the leaves are inoculated with droplets of the

sporangial suspension.

4. Incubation:

The inoculated leaves are placed in a humid chamber at an optimal temperature for disease

development (e.g., 18-20°C) in the dark.

5. Disease Assessment:

After a set incubation period (e.g., 5-7 days), the percentage of the leaf area covered by

lesions on the inoculated (abaxial) side is visually assessed for each leaf.

6. Data Analysis:

The percentage of disease control for each fungicide concentration is calculated relative to

the water-sprayed control.

The ED50 value (the effective dose that reduces the infected leaf area by 50%) is calculated

for each fungicide on each plant species using probit analysis or a similar statistical method.

Signaling Pathways and Experimental Workflows
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To visually represent the concepts and processes described, the following diagrams have been

generated using Graphviz.
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Click to download full resolution via product page

Caption: Experimental workflow for assessing translaminar activity.
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Email: info@benchchem.com or Request Quote Online.

References

1. Fungicides: What Do The Mobility Types Mean? - Article [nuturf.com.au]

2. extension.purdue.edu [extension.purdue.edu]

3. researchgate.net [researchgate.net]

4. resistance.nzpps.org [resistance.nzpps.org]

5. cabidigitallibrary.org [cabidigitallibrary.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b118703?utm_src=pdf-body-img
https://www.benchchem.com/product/b118703?utm_src=pdf-body-img
https://www.benchchem.com/product/b118703?utm_src=pdf-custom-synthesis
https://nuturf.com.au/article/post/fungicide-mobility-types-activity-groupings
https://www.extension.purdue.edu/extmedia/bp/bp-70-w.pdf
https://www.researchgate.net/publication/286422293_Fungicide_Mobility_and_the_Influence_of_Physical_Properties
https://resistance.nzpps.org/index.php?p=fungicides/carboxylic
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20113397631
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Differential Activity of Carboxylic Acid Amide Fungicides Against Various Developmental
Stages of Phytophthora infestans - PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. apsjournals.apsnet.org [apsjournals.apsnet.org]

To cite this document: BenchChem. [A Comparative Analysis of Translaminar Activity:
Dimethomorph vs. Iprovalicarb]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118703#comparing-the-translaminar-activity-of-
dimethomorph-and-iprovalicarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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